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An In-depth Technical Guide on 2-Methoxy-6-methylisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 2-Methoxy-6-
methylisonicotinic acid, a substituted pyridine carboxylic acid. Due to the limited availability
of direct experimental data for this specific isomer, this guide consolidates calculated molecular
properties, proposes a plausible synthetic pathway based on established chemical principles,
and contextualizes the compound in relation to its isomers. This paper aims to serve as a
foundational resource for researchers interested in the synthesis, characterization, and
potential applications of this molecule.

Molecular and Physicochemical Properties

2-Methoxy-6-methylisonicotinic acid, with the IUPAC name 2-methoxy-6-methylpyridine-4-
carboxylic acid, is a heterocyclic aromatic compound. It is an isomer of the more extensively
documented 2-Methoxy-6-methylnicotinic acid. While specific experimental data such as
melting point, boiling point, and solubility are not readily available in published literature, its
core molecular properties can be accurately determined.
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The molecular formula of the compound is CsHoNOs, which corresponds to a molecular weight
of approximately 167.16 g/mol .[1][2] This is identical to its nicotinic acid isomer, as they share
the same atomic composition. A summary of key identifiers and calculated properties is
presented in Table 1.

Table 1: Core Properties of 2-Methoxy-6-methylisonicotinic acid

Property Value Source

2-methoxy-6-methylpyridine-4-

IUPAC Name ) )
carboxylic acid
Molecular Formula CsHoNO3 [1]
Molecular Weight 167.16 g/mol [1]
_ COC1=NC(C)=CC(C(=0)0)=C
Canonical SMILES Calculated

1

InChl=1S/C8HINO3/c1-5-3-
InChl 6(8(10)11)4-7(9-5)12-2/h3- Calculated
4H,1-2H3,(H,10,11)

RCKYZHUPURILCS-
InChlKey Calculated
UHFFFAOYSA-N

Isomeric Context

The precise arrangement of functional groups on the pyridine ring defines the chemical identity
and potential biological activity of a molecule. 2-Methoxy-6-methylisonicotinic acid belongs
to the pyridine carboxylic acid family. Its core structure is isonicotinic acid (pyridine-4-carboxylic
acid). It is distinguished from nicotinic acid (pyridine-3-carboxylic acid) derivatives, which often
have different pharmacological profiles. The diagram below illustrates the structural relationship
between these parent compounds and the placement of substituents in the target molecule.
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Esterification
MeOH, H2S04)

Y

(Methyl 2,6—dich|oroisonicotinate)

Selective Monomethylation
(e.g., MeMgBr, Cu(l))

Y

@ethyl 2-chI0r0—6—methylisonicotinata

Methoxylation
NaOMe, MeOH)

Y

(Methyl 2-methoxy—6—methylisonicotinate)

Saponification
NaOH, H20 then HCI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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